5-Bromo-3-difluoromethyl-2-(trifluoromethyl)aniline

• IUPAC Name: 5-bromo-3-(difluoromethyl)-2-(trifluoromethyl)aniline
• InChI: InChI=1S/C8H5BrF5N/c9-3-1-4(7(10)11)6(5(15)2-3)8(12,13)14/h1-2,7H,15H2
• InChI Key: SKYMBYRNQJVLPT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(F)F)C(F)(F)F)N)Br
• Molecular Formula: C8H5BrF5N
• Molecular Weight: 290.03 g/mol

Description

5-Bromo-3-difluoromethyl-2-(trifluoromethyl)aniline, also known as 5-Bromo-3-difluoromethyl-2-(trifluoromethyl)benzeneamine, is an aromatic amine compound with a range of potential applications in a variety of scientific fields. It is a colorless, water-soluble liquid with a strong odor and a boiling point of around 100°C. This compound has a wide range of uses, including in the synthesis of pharmaceuticals, in the production of dyes and pigments, and in the study of biochemical and physiological processes.

Scientific Research Applications

5-Bromo-3-difluoromethyl-2-(trifluoromethyl)anilinefluoromethyl-2-(trifluoromethyl)aniline is used in a variety of scientific research applications. It has been used in studies of the biochemical and physiological effects of various compounds, as well as in the synthesis of pharmaceuticals and in the production of dyes and pigments. In addition, this compound has been used as a reagent in the synthesis of a number of other compounds, including substituted anilines, amines, and thiophenes.

Mechanism Of Action

The mechanism of action of 5-Bromo-3-difluoromethyl-2-(trifluoromethyl)anilinefluoromethyl-2-(trifluoromethyl)aniline is not fully understood. However, it is believed to act as a reagent in the synthesis of other compounds, as well as a catalyst in the production of dyes and pigments. Additionally, this compound may also act as a proton donor in the formation of hydrogen bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Bromo-3-difluoromethyl-2-(trifluoromethyl)anilinefluoromethyl-2-(trifluoromethyl)aniline are not well understood. However, this compound has been shown to have some effects on the human body, including an increase in the production of certain hormones, an increase in the production of certain enzymes, and an increase in the activity of certain neurotransmitters. Additionally, this compound has been shown to have some effects on the immune system, including an increase in the production of cytokines and an increase in the activity of certain immune cells.

Advantages And Limitations For Lab Experiments

The use of 5-Bromo-3-difluoromethyl-2-(trifluoromethyl)anilinefluoromethyl-2-(trifluoromethyl)aniline in laboratory experiments provides a number of advantages. This compound is relatively inexpensive and easy to synthesize, and it is also relatively stable and non-toxic. Additionally, this compound has a wide range of applications in a variety of scientific fields, making it a useful reagent in a variety of experiments.
However, there are some limitations to the use of this compound in laboratory experiments. This compound is volatile and has a strong odor, making it difficult to work with in some environments. Additionally, this compound is sensitive to light and heat, making it difficult to store and transport.

Future Directions

There are a number of potential future directions for the use of 5-Bromo-3-difluoromethyl-2-(trifluoromethyl)anilinefluoromethyl-2-(trifluoromethyl)aniline. One potential direction is the development of new synthetic methods for its production. Additionally, this compound could be used in the development of new pharmaceuticals and other compounds. Additionally, this compound could be used in the study of biochemical and physiological processes, as well as in the production of dyes and pigments. Finally, this compound could be used in the development of new catalysts and reagents for a variety of chemical reactions.